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Compound of Interest

Compound Name: Trimethyl borate

Cat. No.: B150158 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling trimethyl borate, a highly flammable and toxic compound. Adherence

to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Hazard Information
Trimethyl borate is a colorless, volatile liquid that poses significant health and safety risks. It is

crucial to understand these hazards before handling the substance.

Flammability: Trimethyl borate is a highly flammable liquid and vapor, with a low flash point.

[1][2][3] Vapors can form explosive mixtures with air and may travel to a source of ignition

and flash back.[1][2]

Health Hazards: This chemical is toxic if swallowed, inhaled, or in contact with skin.[3] It can

cause serious eye irritation and irritation to the skin and respiratory tract.[3][4][5] Exposure

may lead to symptoms such as headache, nausea, vomiting, and diarrhea.[4] Furthermore, it

may damage fertility or the unborn child and cause damage to organs, particularly the central

nervous system and kidneys.[3][6]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are non-negotiable when handling trimethyl borate. The

following table summarizes the required PPE.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical splash goggles and

a face shield

Goggles should be indirect-

vent, impact, and splash-

resistant. A face shield should

be worn in conjunction with

goggles, especially when there

is a high risk of splashing.[4]

Hands Solvent-resistant gloves

The specific glove material

should be chosen based on

chemical resistance and the

duration of the task. Consult

with safety equipment

suppliers for

recommendations.[3][4]

Body
Chemical-resistant apron or

suit, and protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] All protective

clothing should be clean and

put on before work begins.[4]

Respiratory NIOSH-approved respirator

A respirator is necessary when

ventilation is inadequate.

Follow OSHA respirator

regulations (29CFR 1910.134)

or European Standard EN 149.

[1] Use a filter respirator for

organic vapors of low boiling

point adapted to the airborne

concentration of the

substance.[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling trimethyl borate is essential to minimize exposure and

prevent accidents.
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Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Ensure that an eyewash station and safety shower are immediately accessible.[4][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ground and bond all containers and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools.[7]

Handling the Chemical:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][5]

Keep the container tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapor, mist, or gas.[1][2]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[2][4]

Store in a tightly closed container, preferably under a nitrogen blanket.[1][2]

Keep away from incompatible materials such as oxidizing agents, water, and moist air.[4]

[8]

Disposal Plan
Proper disposal of trimethyl borate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Characterization: Trimethyl borate waste is considered hazardous waste.[4]

Spill Cleanup:

In case of a spill, evacuate the area and remove all ignition sources.[4]

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert, non-combustible material like dry lime, sand, or soda

ash.[4]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[2][9]

Ventilate the area and wash the spill site after cleanup is complete.[4]

Container Disposal: Do not reuse empty containers. Dispose of containers and any unused

contents in accordance with federal, state, and local regulations.[10]

Regulatory Compliance: Contact your state's Department of Environmental Protection (DEP)

or the regional office of the Environmental Protection Agency (EPA) for specific disposal

recommendations.[4]

Quantitative Data Summary
Property Value

Flash Point < 80°F (< 27°C)[9]

Molecular Weight 103.91 g/mol [9]

Boiling Point 68°C[11]

Melting Point -34°C[11]

Vapor Density 3.6 (Air = 1)[1]

Occupational Exposure Limits Not established[4]

Experimental Protocols
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While this document does not cite specific experiments, any protocol involving trimethyl
borate should incorporate the handling and disposal procedures outlined above. Researchers

must conduct a thorough risk assessment before beginning any new experiment.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of trimethyl borate, from

preparation to disposal.

Preparation & Engineering Controls
(Fume Hood, Eyewash, Grounding)

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Apron)

Before Handling

Chemical Handling
(Avoid Contact, Use Non-Sparking Tools)

Ready to Handle

Proper Storage
(Cool, Dry, Ventilated, Inert Atmosphere)

After Use

Spill Response
(Evacuate, Absorb, Collect)

If Spill Occurs

Waste Disposal
(Hazardous Waste, Follow Regulations)

For Empty Containers/Waste After Cleanup

End of Process
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Caption: Workflow for the safe handling and disposal of trimethyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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